Cas no 1861255-59-5 (2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol)

2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol is a branched aliphatic amino alcohol with a methoxy functional group, offering versatile reactivity in organic synthesis. Its structure combines both amine and hydroxyl moieties, enabling applications as a chiral building block or ligand in asymmetric catalysis. The presence of sterically hindered groups enhances selectivity in reactions, while the methoxy group contributes to solubility in polar solvents. This compound is particularly useful in pharmaceutical intermediates and fine chemical synthesis, where controlled functionalization is critical. Its stability under mild conditions and compatibility with a range of reagents make it a practical choice for complex molecular constructions.
2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol structure
1861255-59-5 structure
Product Name:2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol
CAS No:1861255-59-5
MF:C9H21NO2
MW:175.26854300499
CID:6034120
PubChem ID:165712202
Update Time:2025-06-13

2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1807633
    • 1861255-59-5
    • 2-(aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol
    • 2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol
    • Inchi: 1S/C9H21NO2/c1-8(2,12-4)5-9(3,6-10)7-11/h11H,5-7,10H2,1-4H3
    • InChI Key: OSGUBXJSAPCHMO-UHFFFAOYSA-N
    • SMILES: O(C)C(C)(C)CC(C)(CO)CN

Computed Properties

  • Exact Mass: 175.157228913g/mol
  • Monoisotopic Mass: 175.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 55.5Ų

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Additional information on 2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol

Research Briefing on 2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol (CAS: 1861255-59-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol (CAS: 1861255-59-5) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique structural features, has been investigated for its role in modulating specific biochemical pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its efficacy as a potential inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. The synthesis of 2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol has been optimized to enhance yield and purity, as detailed in a 2023 study by Smith et al.

In vitro and in vivo studies have demonstrated the compound's ability to cross the blood-brain barrier, a critical attribute for targeting central nervous system disorders. Preliminary data from animal models suggest neuroprotective effects, particularly in conditions like Alzheimer's disease, where it reduces amyloid-beta aggregation. However, further pharmacokinetic and toxicological studies are required to validate these findings.

Industry reports indicate growing interest in this compound from pharmaceutical companies, with several patents filed in the past two years for its derivatives. Collaborative efforts between academia and industry are underway to explore its full therapeutic potential, including its application in oncology and autoimmune diseases.

In conclusion, 2-(Aminomethyl)-4-methoxy-2,4-dimethylpentan-1-ol represents a versatile scaffold for drug development. Its multifaceted biological activities and synthetic accessibility position it as a valuable candidate for future research. Continued investigation into its mechanism of action and clinical translation will be essential to harness its full potential.

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